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Compound of Interest

Compound Name: (1,2-Dibromoethyl)benzene

Cat. No.: B150757 Get Quote

(1,2-Dibromoethyl)benzene, also known as styrene dibromide, is a vital reagent in

pharmaceutical and agrochemical synthesis.[1] Its utility in research and development is

significant, particularly in the formation of new carbon-carbon bonds and in the synthesis of

specialty polymers.[1] However, its hazardous nature necessitates strict adherence to safety

protocols to mitigate risks to researchers and scientists. This technical guide provides a

comprehensive overview of the safe handling, storage, and emergency procedures for (1,2-
Dibromoethyl)benzene.

Hazard Identification and Classification
(1,2-Dibromoethyl)benzene is classified as a hazardous chemical that causes severe skin

burns and eye damage.[2][3] It is also a lachrymator, meaning it can induce tearing.[4][5]

Inhalation may cause respiratory irritation, and ingestion is harmful.[6][7]

GHS Hazard Classification:

Skin Corrosion/Irritation, Category 1B[2]

Serious Eye Damage/Eye Irritation, Category 1[2]

Signal Word: Danger[2]

Hazard Statements:

H314: Causes severe skin burns and eye damage[4][5]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of (1,2-Dibromoethyl)benzene is

provided in the table below.

Property Value Reference

Chemical Formula C₈H₈Br₂ [8]

Molecular Weight 263.96 g/mol [1][8]

Appearance Light yellow powder or solid [2][4]

Melting Point 68 - 74 °C (154.4 - 163.4 °F) [2]

Boiling Point
139 - 141 °C (282.2 - 285.8 °F)

@ 15 mmHg
[2]

Solubility Soluble in Methanol [8]

Density 1.74 g/cm³ [8]

Safe Handling Procedures
Due to its corrosive nature, handling (1,2-Dibromoethyl)benzene requires stringent

engineering controls and personal protective equipment.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]

Emergency eye wash stations and safety showers must be readily accessible in the

immediate vicinity of any potential exposure.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b150757?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB3232628_EN.htm
https://www.chemimpex.com/products/26738
https://m.chemicalbook.com/ProductChemicalPropertiesCB3232628_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC299305000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24990&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC299305000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC299305000&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB3232628_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3232628_EN.htm
https://www.benchchem.com/product/b150757?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24990&PLANT=d__ALF
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specification Reference

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield is required if there is a

splash hazard.

[2][9]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Protective

clothing to prevent skin

contact.

[2][7][10]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

(e.g., P3) should be used if

engineering controls are

insufficient or during

emergency situations.

General Hygiene Practices
Wash hands and any exposed skin thoroughly after handling.[2][4]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7]

Contaminated clothing should be removed immediately and washed before reuse.[4]

Storage Procedures
Proper storage of (1,2-Dibromoethyl)benzene is crucial to prevent accidents and maintain its

stability.

General Storage: Store in a cool, dry, and well-ventilated area.[4][9] Keep containers tightly

closed.[4] The substance should be stored locked up.[2][4]

Specific Conditions: Keep in a dark place and sealed in a dry environment at room

temperature.[8][11] Some suppliers recommend storage at 0 - 8 °C.[1]

Incompatible Materials: Avoid contact with bases and metals.[2]
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First Aid and Emergency Procedures
Immediate medical attention is required for any exposure to (1,2-Dibromoethyl)benzene.[2][4]

Exposure Route First Aid Measures Reference

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Immediately call a

poison center or doctor.

[2][4][12]

Skin Contact

Immediately flush the skin with

plenty of water for at least 15

minutes while removing all

contaminated clothing and

shoes. Call a physician

immediately.

[2][4][12]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes.

Immediately call a poison

center or doctor.

[2][4]

Ingestion

Rinse mouth with water. DO

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[2][4]

Fire and Spill Response
Fire Fighting: Use dry chemical, CO₂, water spray, or alcohol-resistant foam to extinguish a

fire.[10] Firefighters should wear self-contained breathing apparatus and full protective gear.
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[2]

Spill Cleanup: In case of a spill, evacuate the area. Wear appropriate PPE and avoid

breathing dust. Sweep up the material and place it into a suitable container for disposal.[2][9]

Prevent the spill from entering drains.[7]

Experimental Protocols: Safety Parameter
Determination
While specific experimental data for the development of the safety information presented here

is not detailed in the available literature, the following are standard methodologies for

determining key safety parameters for chemical compounds like (1,2-Dibromoethyl)benzene.

Skin Corrosion/Irritation: Typically determined using in vitro methods with reconstructed

human epidermis (RhE) models (e.g., OECD Test Guideline 431 and 439) or, historically,

through in vivo studies on animals (e.g., OECD Test Guideline 404).

Serious Eye Damage/Irritation: Assessed using in vitro methods such as the Bovine Corneal

Opacity and Permeability (BCOP) test (OECD Test Guideline 437) or the Reconstructed

human Cornea-like Epithelium (RhCE) test (OECD Test Guideline 492).

Acute Toxicity: Determined for various exposure routes (oral, dermal, inhalation) through

standardized animal testing protocols (e.g., OECD Test Guidelines 401, 402, and 403).

Logical Workflow for Safe Handling
The following diagram illustrates the decision-making process for the safe handling and storage

of (1,2-Dibromoethyl)benzene.
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Safe Handling Workflow for (1,2-Dibromoethyl)benzene

Start: Task involving
(1,2-Dibromoethyl)benzene

Assess Hazards:
- Corrosive (Skin/Eyes)

- Lachrymator
- Inhalation/Ingestion Hazard

Select Appropriate PPE:
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Protective Clothing

- Respirator (if needed)

Prepare Work Area:
- Chemical Fume Hood

- Accessible Eyewash/Shower
- Clear of Incompatibles

Perform Handling Procedure

Spill or Exposure?

Administer First Aid
& Seek Medical Attention

Yes - Exposure

Follow Spill Cleanup Protocol

Yes - Spill

Decontaminate Work Area,
Tools, and PPE

No

Store in a Cool, Dry,
Well-Ventilated, Locked Area

Dispose of Waste
According to Regulations

End

Click to download full resolution via product page

Safe Handling Workflow for (1,2-Dibromoethyl)benzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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